Cas no 70393-58-7 (Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)
70393-58-7 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
CAS No:70393-58-7
MF:C12H12N2S2
MW:248.367079734802
CID:547304
PubChem ID:71404963
Update Time:2025-04-19
Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
- 1-tert-butyl-2,4-diisothiocyanatobenzene
- DTXSID20825777
- 70393-58-7
-
- Inchi: 1S/C12H12N2S2/c1-12(2,3)10-5-4-9(13-7-15)6-11(10)14-8-16/h4-6H,1-3H3
- InChI Key: BONRYEIIMIBIBI-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C=CC=1C(C)(C)C)N=C=S
Computed Properties
- Exact Mass: 248.04436
- Monoisotopic Mass: 248.04419074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 24.72
Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
70393-58-7 (Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-) Related Products
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